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Compound Name: Isophthalic dihydrazide

Cat. No.: B145863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isophthalic dihydrazide (IDH) is an aromatic dicarboxylic acid dihydrazide that serves as a

versatile molecule in polymer chemistry and materials science. Its rigid aromatic core and

reactive hydrazide functional groups impart unique properties to polymers, making it a subject

of interest for advanced materials with applications potentially extending to the biomedical field.

This guide provides an in-depth overview of isophthalic dihydrazide, its chemical and

physical properties, synthesis, and key applications, with a focus on its role as a crosslinking

and curing agent.

Molecular and Physical Properties
Isophthalic dihydrazide is a white to off-white crystalline solid.[1] Its fundamental properties

are summarized in the table below.
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Property Value References

Chemical Formula C₈H₁₀N₄O₂ [2][3]

Molecular Weight 194.19 g/mol [2][3]

CAS Number 2760-98-7 [2]

Melting Point 224-227 °C [4][5]

Density 1.334 g/cm³ [1]

Flash Point 227 °C [2]

pKa 11.87 ± 0.10 (Predicted) [1]

Appearance
White to off-white

powder/crystal
[1]

Synthesis and Experimental Protocol
The most common laboratory and industrial synthesis of isophthalic dihydrazide involves the

hydrazinolysis of a dialkyl isophthalate, typically dimethyl isophthalate, with hydrazine hydrate.

[6]

Synthesis of Isophthalic Dihydrazide
Principle: This synthesis is a nucleophilic acyl substitution reaction where the hydrazine attacks

the carbonyl carbons of the ester groups of dimethyl isophthalate, leading to the formation of

isophthalic dihydrazide and methanol as a byproduct.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine dimethyl

isophthalate (1 equivalent) and methanol.

Addition of Hydrazine Hydrate: While stirring, add hydrazine hydrate (98%, 2 equivalents) to

the mixture.[6] For instance, a mixture of 2.22 g of dimethyl isophthalate and 2 cc of 98%

hydrazine hydrate in methanol can be used.[6]

Reflux: Heat the reaction mixture to reflux and maintain it for 5 hours.[6]
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Precipitation: After reflux, allow the mixture to cool to room temperature.[6] Pour the cooled

reaction mixture into ice-cold water to precipitate the product.[6]

Isolation and Purification: Filter the resulting solid precipitate.[6] Recrystallize the crude

product from ethanol to obtain purified isophthalic dihydrazide.[6]

Characterization: The final product can be characterized by techniques such as ¹H NMR

spectroscopy and melting point determination. A typical yield for this process is around 85%.

[6]
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Synthesis workflow for Isophthalic Dihydrazide.

Applications in Polymer Science
Isophthalic dihydrazide is primarily used as a curing agent for epoxy resins and a crosslinking

agent for various polymers. Its aromatic structure contributes to high thermal stability and

mechanical strength in the cured polymers.

Epoxy Resin Curing
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Isophthalic dihydrazide acts as a latent curing agent for epoxy resins.[7] This means it

requires elevated temperatures to activate and initiate the curing process, providing a long pot

life at room temperature. The curing mechanism involves the nucleophilic addition of the

primary amine hydrogens of the hydrazide groups to the electrophilic carbon of the epoxide

ring, leading to ring-opening and the formation of a crosslinked network.[7] The rigid aromatic

backbone of IDH results in a high glass transition temperature (Tg) in the cured epoxy, often

exceeding 130°C.[7]

Experimental Protocol: Curing of an Epoxy Resin with Isophthalic Dihydrazide

Formulation: Prepare the epoxy resin system by physically blending a base epoxy resin

(e.g., Diglycidyl ether of bisphenol A - DGEBA) with isophthalic dihydrazide. A typical

formulation might involve blending 40.0 g of epoxy resin with 1.5 g of isophthalic
dihydrazide.[5][8] Other components like fillers (e.g., fumed silica, 16.0 g) and

photoinitiators (2.5 g) can be added depending on the application.[5][8]

Mixing: Use a planetary mixer to blend the components thoroughly. For example, blend the

epoxy resin and fillers at 2000/1300 rpm for 15 minutes, then add the isophthalic
dihydrazide and blend for an additional 5 minutes.[5][8]

Degassing: Defoam the mixture in a vacuum oven at room temperature for about 2 hours to

remove any entrapped air bubbles.[5][8]

Curing: Pour the degassed mixture into a mold and cure at an elevated temperature. The

curing temperature is related to the melting point of the dihydrazide. A multi-stage curing

schedule can be employed, for instance, 2 hours at 120°C followed by 2 hours at 150°C, and

a post-curing step of 1 hour at 180°C.

Characterization of Cured Resin: The properties of the cured epoxy resin can be evaluated

using various analytical techniques:

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature

(Tg) and the extent of the curing reaction.[9]

Thermogravimetric Analysis (TGA): To assess the thermal stability of the cured material.[8]
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Fourier-Transform Infrared Spectroscopy (FTIR): To monitor the disappearance of the

epoxide peak, confirming the curing reaction.[9]

Dynamic Mechanical Analysis (DMA): To measure the storage modulus, loss modulus, and

tan delta, providing insights into the viscoelastic properties of the material.[10]
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Application workflow for Isophthalic Dihydrazide as an epoxy curing agent.

Relevance to Drug Development
While isophthalic dihydrazide itself is not a therapeutic agent, its derivatives are of interest in

medicinal chemistry and drug development. The hydrazide functional group is a key building

block for the synthesis of various heterocyclic compounds, such as 1,2,4-triazoles and 1,3,4-

thiadiazoles, which are known to exhibit a wide range of biological activities, including

antimicrobial, antifungal, and antitumor properties.

The synthesis of these derivatives typically involves the reaction of isophthalic dihydrazide
with compounds like isothiocyanates to form bis-thiosemicarbazide intermediates, which are

then cyclized to the desired heterocyclic systems.[11] Researchers in drug development can

utilize isophthalic dihydrazide as a scaffold to generate libraries of novel compounds for

biological screening.

Conclusion
Isophthalic dihydrazide is a valuable chemical intermediate with well-established applications

in polymer science, particularly as a latent curing agent for epoxy resins. Its synthesis is

straightforward, and its incorporation into polymer matrices imparts desirable properties such

as high thermal stability and mechanical strength. For professionals in drug development,

isophthalic dihydrazide serves as a versatile starting material for the synthesis of biologically

active heterocyclic compounds, highlighting its potential beyond materials science. This guide

provides a foundational understanding of its properties, synthesis, and applications,

encouraging further exploration of this multifaceted molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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